Cas no 2287280-21-9 (3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid)

• Product Name: 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid
• CAS No: 2287280-21-9
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6601996
• PubChem ID: 137944636
• Update Time: 2025-10-29

3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid
• 3-({[(benzyloxy)carbonyl]amino}methyl)furan-2-carboxylic acid
• 2287280-21-9
• EN300-6747594

• Inchi： 1S/C14H13NO5/c16-13(17)12-11(6-7-19-12)8-15-14(18)20-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,15,18)(H,16,17)
• InChI Key： STGXVPCBITYTIG-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(=O)O)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid

Introduction to 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid (CAS No: 2287280-21-9)

3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid, identified by the CAS number 2287280-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a furan ring, a carboxylic acid moiety, and an amide linkage. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The furan-2-carboxylic acid moiety in the molecular structure contributes to the compound's reactivity and potential biological activity. Furan derivatives are well-known for their broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The phenylmethoxycarbonylaminomethyl group further enhances the compound's chemical diversity, allowing for further functionalization and modification. This structural motif is often employed in medicinal chemistry to improve the solubility, bioavailability, and metabolic stability of drug candidates.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid has emerged as a promising building block in this context. Its unique structural features make it an attractive candidate for exploring new chemical entities (NCEs) with potential therapeutic applications. Researchers have been particularly interested in its role as a precursor in the synthesis of peptidomimetics and other biologically relevant molecules.

One of the most compelling aspects of this compound is its utility in the development of protease inhibitors. Proteases play a crucial role in various biological processes, and their inhibition is often a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The amide bond present in 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid provides a scaffold that can be modified to target specific protease active sites. Recent studies have demonstrated its efficacy in inhibiting certain proteases by serving as a substrate or inhibitor mimic.

Moreover, the phenylmethoxycarbonyl group is known to enhance the binding affinity of molecules to their targets. This feature has been leveraged in the design of small-molecule inhibitors that exhibit high selectivity and potency. The combination of these structural elements makes 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid a valuable asset in drug discovery libraries.

Another area where this compound has shown promise is in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways and signaling networks, making them susceptible to targeted therapies. The structural versatility of 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid allows researchers to design molecules that can disrupt these aberrant pathways. Preliminary studies have indicated that derivatives of this compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival.

The synthesis of 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The furan ring can be introduced via various synthetic routes, including cyclization reactions or cross-coupling strategies. The carboxylic acid functionality can be further modified into esters or amides, expanding its applications in medicinal chemistry. These synthetic pathways underscore the compound's importance as a versatile intermediate.

In conclusion, 3-(Phenylmethoxycarbonylaminomethyl)furan-2-carboxylic acid (CAS No: 2287280-21-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and broad range of applications make it an invaluable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play an increasingly important role in the design of next-generation therapeutics.